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Application of 2-Undecanone in Fragrance and
Perfumery Research
A detailed overview for researchers, scientists, and drug development professionals.

Initial Note on Nomenclature: The user request specified "2-Undecanone, 3-phenyl-".
Following a comprehensive search of chemical databases and perfumery literature, it has been

determined that this is not a standard or recognized nomenclature for a common fragrance

ingredient. The information presented herein pertains to the widely used and well-documented

fragrance material, 2-Undecanone, also known as methyl nonyl ketone.

Introduction to 2-Undecanone
2-Undecanone is a versatile aliphatic ketone that is a significant component in the palette of

modern perfumers.[1][2] It is found naturally in various sources, including ginger, honey, corn,

and lemongrass, and is also produced synthetically to ensure consistent quality and

sustainable sourcing.[3][4] Its unique olfactory profile allows it to be used in a wide array of

fragrance compositions, contributing to both top and middle notes.[1]

The safety of 2-Undecanone as a fragrance ingredient has been assessed by the Research

Institute for Fragrance Materials (RIFM), and it is considered safe for use in consumer products

at current levels.[3]
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Olfactory Profile and Applications
2-Undecanone is characterized by a complex scent profile that is often described as waxy,

fruity, and slightly fatty.[1] It possesses nuances of pineapple, rose, citrus, and orris, making it a

valuable ingredient for building various accords.[5][6]

Key Olfactory Characteristics:

Fruity: Contributes a lush, pineapple-like fruitiness.[3][4]

Waxy: Provides a fatty, waxy note that can add body and texture to a fragrance.[1]

Floral: Can enhance rose and other floral notes, adding a fresh, slightly green dimension.[7]

[8]

Citrus: Possesses a subtle citrusy aspect.[7][8]

Orris: Can be used to create or support orris and powdery notes.[5]

Applications in Perfumery:

Due to its multifaceted aroma, 2-Undecanone is utilized in a variety of fragrance types:

Fruity Accords: Its pineapple and generic fruity notes make it a key component in creating

ripe and exotic fruit accords.

Floral Bouquets: It can lift and freshen floral compositions, particularly those centered around

rose and muguet.

Oriental and Spicy Blends: The waxy and fatty facets can provide a unique texture and depth

to oriental fragrances.

Functional Perfumery: Its stability and pleasant scent make it suitable for use in personal

care products, soaps, and detergents.
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The following table summarizes key quantitative data for 2-Undecanone, providing a reference

for formulation and experimental design.

Property Value Reference

Chemical Formula C₁₁H₂₂O [3]

Molecular Weight 170.29 g/mol [3]

CAS Number 112-12-9 [3]

Odor Threshold
Not available in searched

results

Substantivity on paper Approximately 128 hours

Vapor Pressure
0.098 mmHg @ 25 °C

(estimated)

Boiling Point 231-232 °C

Flash Point 88.89 °C

Solubility
Soluble in alcohol, insoluble in

water
[6]

Experimental Protocols
Protocol 1: Olfactory Evaluation of 2-Undecanone
Objective: To systematically evaluate the odor profile of 2-Undecanone for fragrance

development.

Materials:

2-Undecanone (high purity, >98%)

Ethanol (perfumer's grade, odorless)

Glass vials with caps

Pipettes
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Smelling strips (blotters)

Odor-free environment

Procedure:

Preparation of Dilutions: Prepare a series of dilutions of 2-Undecanone in ethanol: 10%, 5%,

and 1% (w/w).

Sample Preparation: For each dilution and the neat material, dip a clean smelling strip into

the liquid, ensuring about 1 cm of the strip is saturated.

Initial Evaluation (Top Notes): Immediately after dipping, wave the smelling strip about 10-15

cm from the nose and record the initial impressions. Note the intensity, character, and any

immediate changes in the scent.

Evaporation Study (Middle and Base Notes): Place the smelling strips on a labeled rack in

an odor-free environment. Evaluate the scent from the strips at regular intervals (e.g., 15

min, 1 hour, 4 hours, 24 hours, and then daily) to observe the evolution of the odor profile.

Record the changes in character and the decrease in intensity over time.

Data Recording: Document all observations in a structured format, using descriptive terms

for the different facets of the scent at each time point.

Protocol 2: Incorporation of 2-Undecanone into a Simple
Floral Fragrance Accord
Objective: To assess the impact of 2-Undecanone on a basic rose accord.

Materials:

2-Undecanone (10% dilution in ethanol)

Phenylethyl alcohol

Citronellol

Geraniol
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Ethanol (perfumer's grade)

Glass beakers and stirring rods

Digital scale

Procedure:

Preparation of the Base Accord: Create a simple rose accord by mixing the following

components:

Phenylethyl alcohol: 60 parts

Citronellol: 30 parts

Geraniol: 10 parts

Creation of Variations:

Control: A portion of the base accord without any 2-Undecanone.

Variation 1: To 9.5g of the base accord, add 0.5g of the 10% 2-Undecanone dilution

(resulting in a 0.5% concentration of 2-Undecanone in the final accord).

Variation 2: To 9.0g of the base accord, add 1.0g of the 10% 2-Undecanone dilution

(resulting in a 1.0% concentration of 2-Undecanone in the final accord).

Maturation: Allow the control and the variations to mature for at least 48 hours in sealed

glass vials.

Sensory Evaluation:

Dip smelling strips into the control and each variation.

Conduct a blind or double-blind sensory panel evaluation where panelists are asked to

describe the differences in the odor profile between the control and the variations.
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Panelists should focus on aspects such as freshness, fruitiness, naturalness, and overall

pleasantness.

Analysis: Analyze the feedback from the sensory panel to determine the effect of different

concentrations of 2-Undecanone on the rose accord.

Signaling Pathways and Experimental Workflows
The perception of fragrance molecules like 2-Undecanone begins with their interaction with

olfactory receptors in the nasal cavity. This initiates a signaling cascade that results in the

perception of smell in the brain.

2-Undecanone Olfactory ReceptorBinds to G-protein (Gαolf)Activates

Adenylyl Cyclase III

Activates

cAMPConverts ATP to

ATP

Cyclic Nucleotide-Gated
Ion Channel

Opens Ca²⁺ / Na⁺ InfluxAllows DepolarizationCauses Signal to BrainGenerates

Click to download full resolution via product page

Caption: Olfactory signaling pathway initiated by 2-Undecanone.

The following diagram illustrates a typical workflow for the evaluation of a fragrance ingredient

like 2-Undecanone.
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Caption: Workflow for fragrance ingredient evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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